(S)-Benzyl (2-oxotetrahydrofuran-3-yl)carbamate
(S)-Benzyl (2-oxotetrahydrofuran-3-yl)carbamate
Brand Name:
Vulcanchem
CAS No.:
35677-89-5
VCID:
VC0048699
InChI:
InChI=1S/C12H13NO4/c14-11-10(6-7-16-11)13-12(15)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,15)/t10-/m0/s1
SMILES:
C1COC(=O)C1NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C12H13NO4
Molecular Weight:
235.24 g/mol
(S)-Benzyl (2-oxotetrahydrofuran-3-yl)carbamate
CAS No.: 35677-89-5
Main Products
VCID: VC0048699
Molecular Formula: C12H13NO4
Molecular Weight: 235.24 g/mol
| CAS No. | 35677-89-5 |
|---|---|
| Product Name | (S)-Benzyl (2-oxotetrahydrofuran-3-yl)carbamate |
| Molecular Formula | C12H13NO4 |
| Molecular Weight | 235.24 g/mol |
| IUPAC Name | benzyl N-[(3S)-2-oxooxolan-3-yl]carbamate |
| Standard InChI | InChI=1S/C12H13NO4/c14-11-10(6-7-16-11)13-12(15)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,15)/t10-/m0/s1 |
| Standard InChIKey | FKWDZIFOVOUDAG-JTQLQIEISA-N |
| Isomeric SMILES | C1COC(=O)[C@H]1NC(=O)OCC2=CC=CC=C2 |
| SMILES | C1COC(=O)C1NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | C1COC(=O)C1NC(=O)OCC2=CC=CC=C2 |
| Synonyms | N-Z-L-HOMOSERINE LACTONE;(S)-ALPHA-(Z-AMINO)-GAMMA-BUTYROLACTONE;Z-L-HOMOSERINE LACTONE;Z-L-HOSER LACTONE;(S)-伪-(Z-Amino)-纬-butyrolactone;CBZ-L-HOMOSERINE LACTONE;Cbz-(S)-HomoserineLactone;Carbamic acid, [(3S)-tetrahydro-2-oxo-3-furanyl]-, phenylmeth |
| PubChem Compound | 489185 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume